Cas no 2580201-36-9 (2-(benzyloxy)carbonyl-6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid
• CAS No: 2580201-36-9
• MF: C₁₆H₁₇NO₅
• MW: 303.309884786606
• CID: 5659557
• PubChem ID: 165885963
• Update Time: 2025-06-10

2-(benzyloxy)carbonyl-6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(benzyloxy)carbonyl]-6-oxo-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid
• 2580201-36-9
• EN300-27731773
• 2-(benzyloxy)carbonyl-6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid

• Inchi： 1S/C16H17NO5/c18-13-6-7-16(14(19)20)10-17(8-12(13)16)15(21)22-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,19,20)
• InChI Key： JOYPJZCPLYDQMU-UHFFFAOYSA-N
• SMILES： O=C1CCC2(C(=O)O)CN(C(=O)OCC3C=CC=CC=3)CC21

Computed Properties

• Exact Mass: 303.11067264g/mol
• Monoisotopic Mass: 303.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-(benzyloxy)carbonyl-6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid

Latest Research Insights on 2-(benzyloxy)carbonyl-6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid (CAS: 2580201-36-9)

The compound 2-(benzyloxy)carbonyl-6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid (CAS: 2580201-36-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This bicyclic pyrrolidine derivative, characterized by its unique structural features, has been explored as a key intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including inflammation, infectious diseases, and oncology.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and scalability. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient four-step synthesis starting from commercially available materials, achieving an overall yield of 42%. The researchers employed a novel asymmetric hydrogenation strategy to establish the stereochemistry at the 3a-position, which is crucial for the compound's biological activity. This advancement addresses previous challenges in obtaining enantiomerically pure material for pharmacological studies.

Structural-activity relationship (SAR) investigations have revealed that modifications to the benzyloxycarbonyl protecting group can significantly influence the compound's physicochemical properties and target binding affinity. Computational modeling studies published in Bioorganic & Medicinal Chemistry Letters (2024) suggest that the compound's rigid bicyclic scaffold provides an excellent platform for designing selective inhibitors of protein-protein interactions, particularly in the NF-κB signaling pathway. These findings open new avenues for developing anti-inflammatory agents with improved specificity.

In the context of prodrug development, researchers have explored the metabolic stability of 2580201-36-9 and its derivatives. A recent pharmacokinetic study in rats showed that the compound undergoes rapid esterase-mediated cleavage of the benzyloxycarbonyl group, releasing the active carboxylic acid moiety. This property makes it particularly attractive for designing targeted drug delivery systems, as evidenced by its incorporation into antibody-drug conjugates (ADCs) for cancer therapy in recent preclinical trials.

The compound's potential as a building block for peptide mimetics has also been investigated. A 2024 study in ACS Chemical Biology demonstrated its successful incorporation into cyclic peptide scaffolds, enhancing their membrane permeability while maintaining target binding affinity. This application is particularly relevant for developing novel therapeutics targeting intracellular protein-protein interactions that have traditionally been challenging to address with small molecules.

Ongoing research is exploring the compound's utility in fragment-based drug discovery. Its relatively small size (MW: 303.3 g/mol) and high fraction of sp3-hybridized carbons make it an attractive starting point for developing lead compounds with improved drug-like properties. Preliminary results from a fragment screening campaign against SARS-CoV-2 main protease showed promising binding interactions, suggesting potential applications in antiviral drug development.

As the field progresses, researchers are focusing on developing more sustainable synthetic approaches for 2580201-36-9. Recent work has explored biocatalytic methods for key steps in its synthesis, with a particular emphasis on reducing the use of hazardous reagents and improving atom economy. These developments align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion, 2-(benzyloxy)carbonyl-6-oxo-octahydrocyclopentacpyrrole-3a-carboxylic acid continues to emerge as a versatile scaffold in medicinal chemistry, with applications spanning multiple therapeutic areas. The compound's unique structural features, combined with recent synthetic and analytical advancements, position it as a valuable tool for drug discovery efforts. Future research directions likely include further exploration of its structure-activity relationships, development of novel derivatives with improved pharmacological properties, and investigation of its potential in addressing emerging therapeutic targets.